5-Chloro-6-methoxy-8-nitroquinoline

• Molecular Formula: C10H7ClN2O3
• Molecular Weight: 238.63 g/mol
• IUPAC Name: 5-chloro-6-methoxy-8-nitroquinoline
• InChI: InChI=1S/C10H7ClN2O3/c1-16-8-5-7(13(14)15)10-6(9(8)11)3-2-4-12-10/h2-5H,1H3
• InChI Key: AUTZYEVNVAMBJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C(=C1)[N+](=O)[O-])N=CC=C2)Cl

Description

5-Chloro-6-methoxy-8-nitroquinoline is a useful research compound. Its molecular formula is C10H7ClN2O3 and its molecular weight is 238.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 150 ml of phosphorus oxychloride, at an internal temperature of 80°-85°, was added in portions, with vigorous stirring, during 0.5 hr, 40.5 g (0.184 mole) of 5-hydroxy-6-methoxy-8-nitroquinoline. After completion of addition, the mixture, which had turned from a red solution to a yellow suspension, was heated under reflux for 1.5 hr. The golden yellow solution was allowed to cool to room temperature and the resulting yellow mush was added to a vigorously stirred mixture of 700 ml of conc ammonium hydroxide and ice. The addition rate was regulated to keep the temperature from rising above 25° The pale yellow precipitate was washed with water and air dried to give 43 g (97%) of 5-chloro-6-methoxy-8-nitroquinoline mp 204°-206° (Mp 204° cited by R. C. Fuson et al., J. Org. Chem., 12, 799 (1947).